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Compound of Interest

Compound Name: 2-aminoethyl Acetate

Cat. No.: B1595491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Aminoethyl acetate is a bifunctional molecule incorporating both a primary amine and an

ester functional group.[1] This unique structural arrangement makes it a versatile building block

in organic synthesis, with applications in the preparation of heterocyclic compounds, modified

amino acids, and as a precursor for more complex molecules. Its structural similarity to

endogenous compounds like acetylcholine and ethanolamine suggests its potential utility in the

development of novel therapeutics and biochemical probes. These application notes provide

detailed protocols for the use of 2-aminoethyl acetate in N-acetylation reactions and discuss

its relevance in the context of cholinergic signaling and metabolic pathways.
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Property Value Reference

Molecular Formula C4H9NO2 [2]

Molecular Weight 103.12 g/mol [2]

CAS Number 1854-30-4 [2]

Appearance Colorless oil (may solidify)

Boiling Point 160-161 °C (at 4 Torr)

IUPAC Name 2-aminoethyl acetate [2]

Applications
N-Acetylation of Primary Amines (Transamidation)
2-Aminoethyl acetate can serve as an acetylating agent for primary amines via a

transamidation reaction. This process is particularly useful for the synthesis of N-acetylated

compounds, which are prevalent in pharmaceuticals and biologically active molecules. The

reaction is typically carried out under neutral or mildly basic conditions and can be facilitated by

heating.

Experimental Protocol: General Procedure for N-Acetylation of Primary Amines

This protocol is adapted from established transamidation methodologies. Yields are

representative and may vary depending on the specific substrate.

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, combine the primary amine (1.0 eq), 2-aminoethyl acetate (1.2 eq), and a

suitable solvent (e.g., toluene, acetonitrile, or solvent-free).

Reaction Conditions: Heat the reaction mixture to a temperature between 80-120 °C. The

optimal temperature will depend on the reactivity of the amine substrate.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).
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Work-up: Upon completion, cool the reaction mixture to room temperature. If a solvent was

used, remove it under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel using

an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired N-acetylated

amine.

Table 1: Representative Yields for the N-Acetylation of Various Primary Amines with an Acetyl

Donor

Entry Amine Substrate Product Yield (%)

1 Benzylamine N-Benzylacetamide >99

2 Aniline Acetanilide 93

3 4-Methoxyaniline

N-(4-

methoxyphenyl)aceta

mide

51

4 4-Chloroaniline

N-(4-

chlorophenyl)acetami

de

>99

5 Piperidine 1-Acetylpiperidine >99

6 Morpholine 4-Acetylmorpholine >99

Yields are based on a continuous-flow acetylation using acetonitrile as the acetylating agent

and are representative of the expected outcomes for transamidation reactions.[3]

Synthesis of Heterocyclic Compounds
2-Aminoethyl acetate is a valuable precursor in the synthesis of various nitrogen-containing

heterocycles, which are core structures in many pharmaceuticals.[1] One notable application is

in the synthesis of N-(2-aminoethyl)azoles through the ring-opening of 2-alkyl-4,5-

dihydrooxazoles.
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Experimental Workflow: N-Acetylation of a Primary
Amine

Reaction Setup

Reaction

Work-up & Purification

Combine Primary Amine (1.0 eq)
and 2-Aminoethyl Acetate (1.2 eq)

Add Solvent (e.g., Toluene)

Heat to 80-120 °C

Monitor by TLC/GC-MS

Cool to Room Temperature

Remove Solvent

Purify by Column Chromatography

H

N-Acetylated Product
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Click to download full resolution via product page

Caption: Workflow for the N-acetylation of a primary amine using 2-aminoethyl acetate.

Potential Biological Relevance: Cholinergic
Signaling Pathway
2-Aminoethyl acetate is a structural analog of the neurotransmitter acetylcholine.

Acetylcholine plays a crucial role in the central and peripheral nervous systems by activating

two types of receptors: ionotropic nicotinic acetylcholine receptors (nAChRs) and metabotropic

muscarinic acetylcholine receptors (mAChRs).[4] The signaling cascades initiated by these

receptors modulate a wide range of physiological processes, including muscle contraction,

learning, and memory.[2][4] Given its structural similarity, 2-aminoethyl acetate or its

derivatives could potentially interact with these pathways as agonists or antagonists, making it

a molecule of interest in drug discovery.
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Caption: Simplified overview of acetylcholine signaling pathways.
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Safety and Handling
2-Aminoethyl acetate should be handled in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. In case

of contact with skin or eyes, flush immediately with copious amounts of water. For detailed

safety information, consult the Safety Data Sheet (SDS).

Conclusion
2-Aminoethyl acetate is a valuable and versatile reagent in organic synthesis with potential

applications in medicinal chemistry and drug development. The protocols and information

provided herein offer a foundation for researchers and scientists to explore the utility of this

compound in their work. Further investigation into its biological activity is warranted, given its

structural relationship to key endogenous signaling molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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